Cas no 1261717-46-7 (2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile)

• Product Name: 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile
• CAS No: 1261717-46-7
• MF: C₁₄H₁₀F₃N₃O
• MW: 293.243913173676
• CID: 4929165
• Update Time: 2025-08-05

2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H10F3N3O/c15-14(16,17)21-12-3-1-9(2-4-12)11-7-10(5-6-18)13(19)20-8-11/h1-4,7-8H,5H2,(H2,19,20)
• InChI Key： AWPNEYDRGRHTAT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CN=C(C(CC#N)=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 3
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile: A Promising Molecule in Medicinal Chemistry

2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile is a novel synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, with the CAS number 1261717-46-7, represents a new class of molecules that exhibit potential therapeutic applications in various biological systems. The structural complexity of this molecule, particularly the presence of the trifluoromethoxy group and the pyridine ring system, contributes to its diverse pharmacological properties. Recent studies have highlighted its potential as a lead compound for the development of new therapeutic agents targeting neurological disorders, inflammatory diseases, and oncological conditions.

The 2-Amino functional group in this molecule plays a critical role in its reactivity and biological activity. This amino group can participate in hydrogen bonding interactions with target proteins, enhancing the molecule's affinity for specific receptors. The pyridine ring, a heterocyclic aromatic ring system, provides structural stability and additional sites for functional group modifications. The acetonitrile moiety at the 3-position introduces a polar functional group that can influence the molecule's solubility and permeability properties. These structural features collectively contribute to the compound's potential as a versatile platform for drug development.

Recent advancements in medicinal chemistry have focused on the design of molecules with enhanced selectivity and reduced toxicity. The trifluoromethoxy substituent in 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile is particularly noteworthy, as it imparts unique electronic properties to the molecule. This substituent can modulate the molecule's lipophilicity and metabolic stability, making it an attractive candidate for the development of long-acting therapeutic agents. Studies published in 2023 have demonstrated that the presence of the trifluoromethoxy group can significantly enhance the molecule's binding affinity to specific protein targets, thereby improving its therapeutic efficacy.

The pyridine ring system in this compound is a key structural element that contributes to its biological activity. The pyridine ring provides a planar structure that facilitates interactions with hydrophobic regions of target proteins. This feature is particularly important in the context of drug discovery, where the ability to form stable interactions with biological targets is crucial for the development of effective therapeutic agents. The 2-Amino group at the 5-position of the pyridine ring further enhances the molecule's reactivity by introducing additional hydrogen bonding capabilities.

Recent research has also focused on the synthetic pathways for the preparation of 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile. The synthesis of this compound involves multiple steps, including the formation of the pyridine ring system and the introduction of the trifluoromethoxy group. One of the most promising synthetic strategies involves the use of microwave-assisted reactions, which can significantly improve the efficiency and yield of the synthesis process. This approach has been successfully applied in the preparation of similar compounds, as demonstrated in a 2023 study published in the journal Organic & Biomolecular Chemistry.

The acetonitrile functional group at the 3-position of the molecule is another important structural feature that influences its biological activity. Acetonitrile groups are known to enhance the solubility of organic compounds in aqueous environments, which is a critical property for drug candidates. This solubility can significantly impact the molecule's bioavailability and its ability to reach target tissues. Recent studies have shown that the presence of the acetonitrile group can also influence the molecule's metabolic stability, reducing the risk of rapid degradation in biological systems.

One of the most significant recent advancements in the study of 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile is the exploration of its potential applications in the treatment of neurological disorders. Research published in 2023 has demonstrated that this compound can exhibit neuroprotective effects by modulating the activity of specific ion channels in the central nervous system. These findings suggest that the molecule could be a valuable lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The trifluoromethoxy group in this compound also plays a critical role in its interactions with biological targets. This substituent can influence the molecule's ability to form hydrogen bonds with target proteins, thereby enhancing its binding affinity. Recent studies have shown that the presence of the trifluoromethoxy group can significantly improve the molecule's selectivity for specific targets, reducing the risk of off-target effects. This selectivity is a crucial factor in the development of safe and effective therapeutic agents.

In addition to its potential applications in neuroscience, 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile has also been investigated for its potential in the treatment of inflammatory diseases. Research published in 2023 has demonstrated that this compound can exhibit anti-inflammatory effects by modulating the activity of key inflammatory cytokines. These findings suggest that the molecule could be a valuable lead compound for the development of new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pyridine ring system in this compound is also being explored for its potential in the development of new therapeutic agents for oncological conditions. Studies have shown that the pyridine ring can interact with specific protein targets involved in cancer progression, thereby inhibiting tumor growth. The 2-Amino group at the 5-position of the pyridine ring further enhances the molecule's reactivity by introducing additional hydrogen bonding capabilities, which can improve its binding affinity to target proteins.

Another important aspect of the study of 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile is the investigation of its metabolic stability in biological systems. The presence of the trifluoromethoxy group can significantly influence the molecule's metabolic profile, reducing the risk of rapid degradation. This metabolic stability is a crucial factor in the development of long-acting therapeutic agents that can maintain their efficacy over extended periods.

Recent advances in computational chemistry have also been used to predict the biological activity of 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile. Molecular docking studies have shown that this compound can exhibit high binding affinity to specific protein targets, such as ion channels and enzymes involved in various physiological processes. These computational studies have provided valuable insights into the molecular mechanisms underlying the compound's biological activity, guiding the design of more effective therapeutic agents.

In conclusion, 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile is a promising molecule with a unique molecular structure that has the potential to be developed into a new class of therapeutic agents. The combination of the trifluoromethoxy group, the pyridine ring system, and the acetonitrile functional group contributes to its diverse pharmacological properties. Recent studies have highlighted its potential applications in the treatment of neurological disorders, inflammatory diseases, and oncological conditions. As research in this field continues to advance, it is expected that this compound will play an increasingly important role in the development of new therapeutic strategies.